Cas no 143436-91-3 (L-Glutamic acid,N-[4-[2-(2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)-1-formylethyl]benzoyl]-(9CI))

L-Glutamic acid,N-[4-[2-(2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)-1-formylethyl]benzoyl]-(9CI) Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[2-(2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)-1-formylethyl]benzoyl]-(9CI)
• (2S)-2-[[4-[1-(2-amino-4-oxo-1H-quinazolin-6-yl)-3-oxopropan-2-yl]benzoyl]amino]pentanedioic acid
• 10-Formyl-5,8-10-trideazafolic acid
• 10-Formyl-tdaf
• N-{4-[1-(2-amino-4-oxo-1,4-dihydroquinazolin-6-yl)-3-oxopropan-2-yl]benzoyl}-L-glutamic acid
• N-{4-[1-(4-Hydroxy-2-imino-1,2-dihydroquinazolin-6-yl)-3-oxopropan-2-yl]benzoyl}glutamic acid
• DTXSID40931884
• 143436-91-3
• (2S)-2-[[4-[1-(2-amino-4-oxo-3H-quinazolin-6-yl)-3-oxopropan-2-yl]benzoyl]amino]pentanedioic acid
• FTDF
• +Expand

• InChIKey： QUTYGDYGQXUSRV-PKHIMPSTSA-N
• Inchi： InChI=1S/C23H22N4O7/c24-23-26-17-6-1-12(10-16(17)21(32)27-23)9-15(11-28)13-2-4-14(5-3-13)20(31)25-18(22(33)34)7-8-19(29)30/h1-6,10-11,15,18H,7-9H2,(H,25,31)(H,29,30)(H,33,34)(H3,24,26,27,32)/t15?,18-/m0/s1
• SMILES： OC(CC[C@H](NC(C1C=CC(C(CC2C=CC3NC(=NC(=O)C=3C=2)N)C=O)=CC=1)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 466.149
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 466.149
• Heavy Atom Count: 34
• Complexity: 837
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Refractive Index: 1.689
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.51